2-[5-(3-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide

• Molecular Formula: C19H16N2O4S
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 2-[(5E)-5-[(3-hydroxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C19H16N2O4S/c1-12-5-2-3-8-15(12)20-17(23)11-21-18(24)16(26-19(21)25)10-13-6-4-7-14(22)9-13/h2-10,22H,11H2,1H3,(H,20,23)/b16-10+
• InChI Key: LQWIWKYGNGVAOW-MHWRWJLKSA-N
• Isomeric SMILES: CC1=CC=CC=C1NC(=O)CN2C(=O)/C(=C\C3=CC(=CC=C3)O)/SC2=O
• SMILES: CC1=CC=CC=C1NC(=O)CN2C(=O)C(=CC3=CC(=CC=C3)O)SC2=O

Description

2-[5-(3-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide, also known as HBT, is a molecule that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

2-[5-(3-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, 2-[5-(3-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide has shown promising results in the treatment of cancer, diabetes, and Alzheimer's disease. In agriculture, 2-[5-(3-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide has been shown to have insecticidal and fungicidal properties, making it a potential alternative to conventional pesticides. In materials science, 2-[5-(3-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide has been used as a building block for the synthesis of novel materials with unique properties.

Mechanism of Action

The mechanism of action of 2-[5-(3-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, 2-[5-(3-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide has been shown to induce apoptosis, or programmed cell death, by inhibiting the activity of certain proteins involved in cell survival. In diabetes, 2-[5-(3-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide has been shown to improve insulin sensitivity by inhibiting the activity of certain enzymes involved in glucose metabolism. In Alzheimer's disease, 2-[5-(3-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide has been shown to inhibit the aggregation of beta-amyloid, a protein that is believed to play a role in the development of the disease.
Biochemical and Physiological Effects:
2-[5-(3-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide has been shown to have a range of biochemical and physiological effects, depending on the application. In cancer cells, 2-[5-(3-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide has been shown to induce cell death, inhibit cell proliferation, and reduce tumor growth. In diabetes, 2-[5-(3-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide has been shown to improve glucose tolerance, reduce insulin resistance, and lower blood glucose levels. In Alzheimer's disease, 2-[5-(3-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide has been shown to reduce the accumulation of beta-amyloid and improve cognitive function.

Advantages and Limitations for Lab Experiments

2-[5-(3-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, 2-[5-(3-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide also has some limitations, including its relatively high cost and limited availability. Additionally, 2-[5-(3-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide may have different effects in different cell types or organisms, making it important to carefully consider the experimental conditions and potential side effects.

Future Directions

There are several future directions for research on 2-[5-(3-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide, including the development of new synthesis methods to improve yield and reduce cost, the investigation of its potential applications in other fields, such as energy storage and catalysis, and the exploration of its mechanism of action in more detail. Additionally, further studies are needed to determine the optimal dosage and administration routes for 2-[5-(3-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide in different applications, as well as its potential side effects in humans and the environment.
Conclusion:
In conclusion, 2-[5-(3-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide is a molecule with significant potential for various scientific research applications. Its synthesis method has been optimized to achieve high yields and purity, and it has shown promising results in the treatment of cancer, diabetes, and Alzheimer's disease, as well as in agriculture and materials science. Further research is needed to fully understand its mechanism of action and potential side effects, as well as to explore its potential applications in other fields.

Synthesis Methods

The synthesis of 2-[5-(3-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide involves the condensation of 2-methylphenylacetic acid with thiosemicarbazide, followed by the reaction with salicylaldehyde. The resulting compound is then oxidized to obtain 2-[5-(3-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide. This method has been optimized to achieve high yields and purity of 2-[5-(3-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide.